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Introduction

Fura-2 acetoxymethyl (AM) ester is a widely used fluorescent indicator for measuring
intracellular calcium concentrations ([Ca2*]i).[1] As a cell-permeant dye, Fura-2 AM readily
crosses the cell membrane.[2] Once inside the cell, cytosolic esterases cleave the AM ester
groups, a process known as de-esterification.[1][2] This enzymatic reaction converts the non-
fluorescent Fura-2 AM into its active, membrane-impermeant form, Fura-2.[1] The active Fura-2
binds to calcium ions, and its fluorescence characteristics change upon binding, allowing for
the ratiometric measurement of intracellular calcium levels.[1] This document provides a
detailed protocol for the successful de-esterification of Fura-2 AM in live cells for accurate
[Caz*]i measurements.

Principle of De-esterification

The lipophilic AM ester groups in Fura-2 AM mask the negative charges of the molecule,
enabling it to passively diffuse across the plasma membrane.[2] Within the cytosol, non-specific
esterases hydrolyze these AM ester groups. This cleavage traps the now hydrophilic and active
Fura-2 dye inside the cell.[1][2] The efficiency of this de-esterification process is critical for
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accurate calcium measurements and is influenced by factors such as cell type, intracellular
esterase activity, incubation time, and temperature.[2]

Data Presentation: Optimizing Loading and De-
esterification Conditions

The optimal conditions for Fura-2 AM loading and de-esterification are cell-type dependent and
require empirical determination.[3] The following table summarizes common starting ranges for
key experimental parameters.
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Parameter

Typical Range

Key Considerations

Fura-2 AM Concentration

1-10 pM

Higher concentrations can be
cytotoxic. Start with a low
concentration and optimize for

adequate signal-to-noise ratio.

[4]

Loading Incubation Time

15-60 minutes

Shorter times may result in
insufficient dye uptake, while
longer times can lead to
compartmentalization.[4] One
study found 60 minutes to be

optimal.[5]

Loading Temperature

Room Temperature (RT) to
37°C

Incubation at 37°C can
promote dye
compartmentalization into
organelles. RT incubation is
often recommended to

minimize this.[6]

De-esterification Time

~30 minutes

This allows for complete
cleavage of the AM esters by

intracellular esterases.[4][7]

Pluronic® F-127

0.02% (w/v)

A non-ionic surfactant that aids
in the dispersion of the water-
insoluble Fura-2 AM in

aqueous buffers.[7][8]

Probenecid

1-25mM

An organic anion-transport
inhibitor that can reduce
leakage of the de-esterified
Fura-2 from the cells.[4][7]

Experimental Protocols
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This protocol provides a general guideline for Fura-2 AM loading and de-esterification in

adherent cells.

Reagent Preparation

Fura-2 AM Stock Solution (1-5 mM): Prepare a stock solution in high-quality, anhydrous
dimethyl sulfoxide (DMSO).[7] Store in small, single-use aliquots at -20°C, protected from
light and moisture.[2] Avoid repeated freeze-thaw cycles.[2]

(Optional) Pluronic® F-127 Stock Solution (20% w/v): Prepare a stock solution in DMSO.[9]

Loading Buffer: Use a physiological buffer such as Hanks' Balanced Salt Solution (HBSS) or
a buffer appropriate for your cells.[9] For some cell types, serum-free medium is used.

Il. Cell Preparation

Plate cells on coverslips or in multi-well plates suitable for fluorescence microscopy.

Grow cells to a confluency of 70-90%.[9] Ensure cells are healthy and evenly distributed.[2]

lll. Fura-2 AM Loading

Prepare the final loading solution by diluting the Fura-2 AM stock solution into the pre-
warmed loading buffer to the desired final concentration (typically 1-5 uM).[7]

If using Pluronic® F-127, mix the Fura-2 AM stock solution with an equal volume of the 20%
Pluronic® F-127 stock solution before diluting into the loading buffer.[9]

If using, add probenecid to the loading buffer to its final concentration.[9]

Remove the cell culture medium and wash the cells once with the loading buffer.[2]

Add the prepared loading solution to the cells.

Incubate for 15-60 minutes at room temperature or 37°C, protected from light.[7] The optimal
time and temperature should be determined empirically for your specific cell type.[4]

IV. Washing and De-esterification
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e Remove the loading solution.

e Wash the cells 2-3 times with fresh, warm, indicator-free buffer.[9] If probenecid was used
during loading, it should also be included in the wash buffer.[9]

o After the final wash, add fresh indicator-free medium to the cells.

 Incubate the cells for an additional 30 minutes to allow for complete de-esterification of the
intracellular Fura-2 AM.[4][7]

V. Fluorescence Measurement

The cells are now ready for fluorescence measurements. For ratiometric calcium imaging with
Fura-2, excite the cells at approximately 340 nm and 380 nm and measure the emission at
~510 nm.[1][2] The ratio of the fluorescence intensities at the two excitation wavelengths is
used to determine the intracellular calcium concentration.[1]
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Caption: Fura-2 AM cellular uptake and de-esterification pathway.
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Caption: Experimental workflow for Fura-2 AM loading and de-esterification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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